2-[(3-chlorobenzyl)thio]-N-mesitylacetamide

• IUPAC Name: 2-[(3-chlorophenyl)methylsulfanyl]-N-(2,4,6-trimethylphenyl)acetamide
• InChI: InChI=1S/C18H20ClNOS/c1-12-7-13(2)18(14(3)8-12)20-17(21)11-22-10-15-5-4-6-16(19)9-15/h4-9H,10-11H2,1-3H3,(H,20,21)
• InChI Key: AYTODIPXZGZPLT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C(=C1)C)NC(=O)CSCC2=CC(=CC=C2)Cl)C
• Molecular Formula: C18H20ClNOS
• Molecular Weight: 333.9 g/mol

Description

2-[(3-chlorobenzyl)thio]-N-mesitylacetamide, also known as CM-272, is a chemical compound that has gained attention in the scientific community due to its potential therapeutic applications. CM-272 belongs to the class of thioacetamide derivatives and has been found to exhibit promising anticancer activity against various types of cancer cells.

Mechanism of Action

2-[(3-chlorobenzyl)thio]-N-mesitylacetamide exerts its anticancer activity by binding to the colchicine-binding site of tubulin, a protein that plays a crucial role in cell division. By binding to tubulin, this compound disrupts the microtubule network, which is essential for cell division and growth. This disruption leads to cell cycle arrest and apoptosis in cancer cells. This compound has also been found to inhibit the migration and invasion of cancer cells by suppressing the expression of matrix metalloproteinases.
Biochemical and Physiological Effects
This compound has been shown to exhibit low toxicity and high selectivity towards cancer cells. It has been found to induce cell cycle arrest and apoptosis in cancer cells without affecting normal cells. This compound has also been shown to inhibit the growth and metastasis of cancer cells in vivo. Furthermore, this compound has been found to enhance the anticancer activity of other chemotherapeutic agents, such as paclitaxel and doxorubicin.

Advantages and Limitations for Lab Experiments

One of the major advantages of 2-[(3-chlorobenzyl)thio]-N-mesitylacetamide is its potent anticancer activity against various types of cancer cells. It has also been found to exhibit low toxicity and high selectivity towards cancer cells. This compound has been shown to enhance the anticancer activity of other chemotherapeutic agents, which makes it a potential candidate for combination therapy. However, one of the limitations of this compound is its poor solubility in water, which makes it difficult to administer in vivo. This issue can be addressed by formulating this compound in a suitable carrier system.

Future Directions

There are several future directions for the research on 2-[(3-chlorobenzyl)thio]-N-mesitylacetamide. One of the potential directions is to optimize the synthesis method to achieve higher yield and purity. Another direction is to investigate the pharmacokinetics and pharmacodynamics of this compound in vivo. This will provide valuable information on the absorption, distribution, metabolism, and excretion of this compound in the body. Furthermore, the combination of this compound with other chemotherapeutic agents can be further explored to enhance its anticancer activity. Finally, the development of a suitable carrier system for this compound can improve its solubility and bioavailability, which can enhance its therapeutic efficacy.
Conclusion
In conclusion, this compound is a promising chemical compound that exhibits potent anticancer activity against various types of cancer cells. Its mechanism of action involves the disruption of the microtubule network, leading to cell cycle arrest and apoptosis in cancer cells. This compound has low toxicity and high selectivity towards cancer cells, making it a potential candidate for cancer therapy. However, its poor solubility in water is a limitation that can be addressed by formulating it in a suitable carrier system. The future directions for research on this compound include optimizing the synthesis method, investigating its pharmacokinetics and pharmacodynamics in vivo, exploring its combination with other chemotherapeutic agents, and developing a suitable carrier system.

Synthesis Methods

The synthesis of 2-[(3-chlorobenzyl)thio]-N-mesitylacetamide involves the reaction of 3-chlorobenzyl chloride with mesitylthiol in the presence of a base such as potassium carbonate. The resulting product is then reacted with N,N-dimethylacetamide to yield this compound. The synthesis of this compound has been optimized to achieve high yield and purity.

Scientific Research Applications

2-[(3-chlorobenzyl)thio]-N-mesitylacetamide has been extensively studied for its potential therapeutic applications in cancer treatment. It has been found to exhibit potent anticancer activity against various types of cancer cells, including breast cancer, lung cancer, and leukemia. This compound has been shown to induce cell cycle arrest and apoptosis in cancer cells by targeting the tubulin cytoskeleton. It has also been found to inhibit the growth and metastasis of cancer cells in vivo.